Cas no 922000-54-2 (4-butoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide)

• Product Name: 4-butoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide
• CAS No: 922000-54-2
• MF: C₂₁H₂₄N₂O₄
• MW: 368.426265716553
• CID: 6284487
• PubChem ID: 18571515
• Update Time: 2025-05-22

4-butoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide
• 4-butoxy-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzamide
• 922000-54-2
• 4-butoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide
• AKOS024635337
• F2276-0017

• Inchi： 1S/C21H24N2O4/c1-3-4-12-26-17-8-5-15(6-9-17)20(24)22-16-7-10-19-18(14-16)21(25)23(2)11-13-27-19/h5-10,14H,3-4,11-13H2,1-2H3,(H,22,24)
• InChI Key： QOMUNXPXJDZDNM-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(N(C)CC1)=O)NC(C1C=CC(=CC=1)OCCCC)=O

Computed Properties

• Exact Mass: 368.17360725g/mol
• Monoisotopic Mass: 368.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.9Ų

Additional information on 4-butoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide

Comprehensive Overview of 4-butoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide (CAS No. 922000-54-2)

4-butoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide, with the CAS No. 922000-54-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzoxazepine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the butoxy and benzamide moieties, contribute to its distinct chemical and pharmacological properties.

In recent years, the scientific community has shown increasing interest in benzoxazepine-based compounds due to their potential roles in modulating various biological pathways. Researchers are particularly intrigued by the 4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl core, which is a key pharmacophore in several drug candidates. The incorporation of the butoxy-N-benzamide group further enhances the compound's solubility and bioavailability, making it a promising candidate for further development.

One of the most frequently asked questions about CAS No. 922000-54-2 is its potential applications in drug discovery and medicinal chemistry. Given the rising demand for novel therapeutic agents, especially in areas like neurological disorders and inflammatory diseases, this compound has been explored for its ability to interact with specific protein targets. Its benzoxazepine scaffold is structurally similar to other molecules that have shown efficacy in preclinical studies, sparking optimism about its utility.

Another hot topic surrounding 4-butoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide is its synthetic accessibility and scalability. Organic chemists are actively investigating efficient synthetic routes to produce this compound in high yields and purity. The butoxy side chain, in particular, has been a focal point for modifications to optimize the compound's physicochemical properties. These efforts align with the broader trend of green chemistry and sustainable synthesis practices, which are highly prioritized in modern research.

From a mechanistic perspective, the compound's benzamide group is believed to play a critical role in its biological activity. This moiety is commonly found in enzyme inhibitors and receptor modulators, suggesting that CAS No. 922000-54-2 could have similar interactions. Preliminary studies have hinted at its potential to influence cell signaling pathways, though detailed mechanistic studies are still underway. This aligns with the growing interest in precision medicine and targeted therapies, where understanding molecular interactions is paramount.

The pharmacokinetic profile of 4-butoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide is another area of active research. Scientists are particularly interested in its metabolic stability and tissue distribution, which are crucial for determining its suitability as a drug candidate. Advances in analytical techniques, such as LC-MS and NMR spectroscopy, have facilitated these investigations, enabling researchers to obtain accurate data on the compound's behavior in biological systems.

In the context of intellectual property and patent landscape, CAS No. 922000-54-2 has been referenced in several patent applications, highlighting its commercial potential. Companies and academic institutions are exploring its use in proprietary formulations, particularly for central nervous system (CNS) disorders and chronic inflammatory conditions. This reflects the broader trend of biopharmaceutical innovation, where novel chemical entities are continuously sought after to address unmet medical needs.

Finally, the safety and toxicological profile of 4-butoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide are under rigorous evaluation. Regulatory agencies emphasize the importance of preclinical safety assessments to ensure that any potential therapeutic agent meets stringent safety standards. Researchers are employing in vitro and in vivo models to assess the compound's toxicity, genotoxicity, and other safety parameters, which are critical for its progression to clinical trials.

In summary, 4-butoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide (CAS No. 922000-54-2) represents a fascinating area of research at the intersection of medicinal chemistry, pharmacology, and drug development. Its unique structural features and potential biological activities make it a compound of significant interest, with ongoing studies aimed at unlocking its full therapeutic potential.